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Compound of Interest

Compound Name: 3-Fluorophenethylamine

Cat. No.: B1297878 Get Quote

Essential Safety and Handling Guide for 3-
Fluorophenethylamine
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate, essential safety

and logistical information for managing 3-Fluorophenethylamine, ensuring laboratory safety

and operational integrity.

Hazard Classification: 3-Fluorophenethylamine is classified as a combustible liquid that

causes severe skin burns and serious eye damage.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following

equipment is mandatory when handling 3-Fluorophenethylamine:

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

against splashes.[3] Standard safety glasses do not offer sufficient protection.[3]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile) and a flame-resistant

lab coat must be worn.[4][5] Long pants and closed-toe shoes are also required to ensure no

skin is exposed.[5]
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Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of vapors.[2] If ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

(e.g., type ABEK) should be used.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Fluorophenethylamine:

Property Value Source

CAS Number 404-70-6 [1]

Molecular Formula FC6H4CH2CH2NH2 [6]

Molecular Weight 139.17 g/mol [6]

Appearance Colorless to light yellow liquid

Density 1.066 g/mL at 25 °C

Boiling Point 87 °C at 15 mmHg

Flash Point 83 °C (181.4 °F) - closed cup

Refractive Index n20/D 1.509

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and compliance.

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure the chemical fume hood is operational and all

necessary PPE is readily available and inspected for integrity. An emergency eyewash

station and safety shower should be accessible.[2]

Dispensing: Conduct all dispensing and handling of 3-Fluorophenethylamine within a

certified chemical fume hood to minimize inhalation exposure.
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Spill Management: In case of a spill, immediately evacuate the area and alert others. For

small spills, use an inert absorbent material (e.g., sand, silica gel) to contain the substance.

[2] Do not use combustible materials like paper towels. Place the absorbed material into a

sealed, labeled container for hazardous waste disposal.[2]

Storage: Store 3-Fluorophenethylamine in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames.[2] It should be stored in a locked cabinet and away from

incompatible materials such as strong oxidizing agents.[2]

Disposal Plan:
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[2]

Waste Collection: Collect all waste containing 3-Fluorophenethylamine, including

contaminated consumables, in a designated and clearly labeled hazardous waste container.

The container should be robust and compatible with the chemical.

Container Rinsing: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[7]

Final Disposal: After decontamination, the original label on the container should be defaced

or removed.[7] The clean container can then be disposed of as regular laboratory waste,

following institutional guidelines.[7] The sealed hazardous waste container should be stored

in a designated area until collection by a certified hazardous waste disposal service.

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate the

operational workflow and the logical relationships of safety protocols.
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Operational Workflow for Handling 3-Fluorophenethylamine

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Storage
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Proceed when ready

Perform Experiment
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Experiment complete
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Dispose of Waste per Protocol

Store in Designated Area

If storing leftover material

Ensure Proper Labeling
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Caption: Operational Workflow Diagram
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Logical Relationship of Safety Protocols
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Caption: Safety Protocol Logic Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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